2-(2-methoxyphenoxy)-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)acetamide
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Description
2-(2-methoxyphenoxy)-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)acetamide is a useful research compound. Its molecular formula is C26H36N4O3 and its molecular weight is 452.599. The purity is usually 95%.
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Scientific Research Applications
ABCB1 Inhibitors
This compound has been investigated for its role in inhibiting the activity of ABCB1, a crucial protein in multidrug resistance (MDR) phenomena. Research has shown that certain derivatives, specifically involving methylpiperazine and tetrahydroisoquinoline structures, exhibit potent inhibitory activity against ABCB1. This suggests potential applications in overcoming drug resistance in cancer therapy (Colabufo et al., 2008).
Tubulin Polymerization Inhibitors
Another critical application is in the field of antiproliferative agents, where certain derivatives have demonstrated promising activity against human cancer cells by inhibiting tubulin polymerization. This mechanism disrupts microtubule formation, leading to cell cycle arrest in the G2/M phase, indicating potential as anticancer agents (Minegishi et al., 2015).
Synthesis of Tetrahydroquinolines
The compound has been used as a precursor in the synthesis of new tetrahydroquinolines and tetrahydrothieno[2,3-b]quinolines, showcasing its versatility in organic synthesis and chemical modifications. These synthesized compounds hold significant value in developing novel therapeutic agents and studying their biological activities (Al-Taifi et al., 2016).
Structural and Inclusion Compounds
Research has also explored its structural aspects, particularly in forming salt and inclusion compounds with various acids. These studies provide insights into the molecular interactions and crystalline structures of amide derivatives, contributing to the understanding of their chemical properties and potential applications in material science (Karmakar et al., 2007).
Antitumor Activity
The compound's derivatives have been synthesized and evaluated for antitumor activity, showing significant cytostatic activity in vitro against various cancer cell lines. This highlights its potential in contributing to the development of new antitumor agents (Ambros et al., 1988).
Properties
IUPAC Name |
2-(2-methoxyphenoxy)-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl]acetamide |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H36N4O3/c1-28-13-15-30(16-14-28)23(21-10-11-22-20(17-21)7-6-12-29(22)2)18-27-26(31)19-33-25-9-5-4-8-24(25)32-3/h4-5,8-11,17,23H,6-7,12-16,18-19H2,1-3H3,(H,27,31) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YNGKEAUOUKPLSS-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCN(CC1)C(CNC(=O)COC2=CC=CC=C2OC)C3=CC4=C(C=C3)N(CCC4)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H36N4O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
452.6 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.